Cas no 1824269-13-7 (1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride)

• Product Name: 1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride
• CAS No: 1824269-13-7
• MF: C₁₀H₁₃ClN₄
• MW: 224.6900203228
• MDL: MFCD28126132
• CID: 5045986
• PubChem ID: 86262563
• Update Time: 2025-06-08

1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride
• 1-phenyl-2-(triazol-2-yl)ethanamine;hydrochloride
• 1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride

• MDL： MFCD28126132
• Inchi： 1S/C10H12N4.ClH/c11-10(8-14-12-6-7-13-14)9-4-2-1-3-5-9;/h1-7,10H,8,11H2;1H
• InChI Key： UJRKMCAHDGVREI-UHFFFAOYSA-N
• SMILES： Cl.N1(CC(C2C=CC=CC=2)N)N=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 162
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride

Research Brief on 1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine Hydrochloride (CAS: 1824269-13-7)

1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride (CAS: 1824269-13-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole moiety and phenyl-ethylamine backbone, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The latest studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

Recent research has elucidated the synthetic pathways for 1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride, highlighting its efficient production through click chemistry approaches. The compound's structural features, including the triazole ring, contribute to its stability and bioavailability, which are critical factors for drug development. Preliminary in vitro studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. Furthermore, its hydrochloride salt form enhances solubility, facilitating further pharmacological evaluations.

In vivo studies using animal models have provided insights into the compound's pharmacokinetics and safety profile. The results indicate favorable absorption and distribution properties, with minimal off-target effects at therapeutic doses. These findings are particularly encouraging for the development of CNS-targeted therapies. Additionally, molecular docking studies have revealed specific interactions between the compound and receptor binding sites, offering a mechanistic understanding of its pharmacological effects. Such insights are invaluable for optimizing its structure-activity relationship (SAR) and improving its therapeutic efficacy.

The potential applications of 1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride extend beyond neuropsychiatry. Recent investigations have explored its role in pain management, with preliminary data suggesting analgesic properties mediated through opioid receptor modulation. This dual functionality—targeting both CNS and pain pathways—positions the compound as a versatile candidate for multifactorial diseases. However, further studies are required to validate these findings and assess long-term safety.

In conclusion, 1-Phenyl-2-(2H-1,2,3-triazol-2-yl)ethan-1-amine hydrochloride (CAS: 1824269-13-7) represents a promising avenue for drug discovery, with its unique chemical structure and broad therapeutic potential. Ongoing research aims to refine its pharmacological profile and explore its clinical applicability. As the scientific community continues to uncover its mechanisms and benefits, this compound may soon transition from bench to bedside, addressing unmet medical needs in neurology and psychiatry.